Cas no 609783-75-7 (Benzenamine, 4-bromo-3-(methylthio)-)

• Product Name: Benzenamine, 4-bromo-3-(methylthio)-
• CAS No: 609783-75-7
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 1626391
• Update Time: 2024-09-12

Benzenamine, 4-bromo-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-(methylthio)-
• 4-bromo-3-(methylthio)aniline

• Inchi： 1S/C7H8BrNS/c1-10-7-4-5(9)2-3-6(7)8/h2-4H,9H2,1H3
• InChI Key： QPHIBIUAQNGVGD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Br)C(SC)=C1

Computed Properties

• Exact Mass: 216.95614

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 287.5±30.0 °C(Predicted)
• PSA: 26.02
• pka: 3.26±0.10(Predicted)